Cas no 2150020-90-7 (1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl-)

• Product Name: 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl-
• CAS No: 2150020-90-7
• MF: C₅H₈FN₃
• MW: 129.135523796082
• CID: 5263412
• Update Time: 2025-06-30

1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl-

• Inchi： 1S/C5H8FN3/c1-3-4(7)5(6)9(2)8-3/h7H2,1-2H3
• InChI Key： WBTWAABZCMGLES-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(N)C(C)=N1

Additional information on 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl-

1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl-

The compound 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl- (CAS No. 2150020-90-7) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique electronic properties and versatile applications. The structure of this compound is characterized by a pyrazole ring system with a fluorine atom at the 5-position and methyl groups at the 1 and 3 positions, along with an amine group at the 4-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and functionality.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The 5-fluoro substitution in this compound is particularly interesting due to its ability to modulate the electronic environment of the pyrazole ring. This modulation can lead to enhanced binding affinity with target proteins, making it a promising candidate for designing novel therapeutic agents. For instance, researchers have explored the use of 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl- as a potential lead compound in anti-cancer drug development. The methyl groups at positions 1 and 3 further stabilize the molecule and enhance its solubility, which is a critical factor for drug delivery.

In addition to its pharmaceutical applications, 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl- has shown potential in the field of materials science. The pyrazole ring system is known for its ability to form stable coordination complexes with metal ions. This property has been exploited in the synthesis of metallopolymers and coordination polymers, which are widely used in catalysis and sensing applications. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable catalyst for organic transformations.

The synthesis of 1H-Pyrazol-4-amine, 5-fluoro-1,3-dimethyl-* involves a multi-step process that typically begins with the preparation of an appropriate precursor. The introduction of fluorine at the 5-position is often achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. The methyl groups at positions 1 and 3 are introduced via alkylation reactions using methylating agents such as methyl iodide or dimethyl sulfate. The final step involves amination to introduce the amine group at position 4. This synthesis pathway has been optimized over recent years to improve yield and reduce environmental impact.

One of the most exciting developments involving 1H-Pyrazol-4-amino compounds is their use in fluorescent sensing applications. The presence of electron-withdrawing groups like fluorine at position 5 enhances the fluorescence properties of the pyrazole ring system. This makes it an ideal candidate for designing sensors capable of detecting trace amounts of analytes such as heavy metal ions or volatile organic compounds (VOCs). Recent studies have demonstrated that 5-fluoro substituted pyrazoles exhibit high sensitivity and selectivity towards certain analytes under specific conditions.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity patterns of 1H-Pyrazol-4-amino compounds. These studies have revealed that the presence of fluorine significantly alters the HOMO-LUMO gap, which influences both optical and electronic properties. Such insights are invaluable for designing next-generation materials with tailored functionalities.

In conclusion, 1H-Pyrazol-4-amino compounds, particularly 5-fluoro substituted derivatives, represent a class of molecules with immense potential across diverse fields such as pharmaceuticals, materials science, and sensing technologies. Ongoing research continues to uncover new applications and improve synthetic methodologies for these compounds. As our understanding deepens through cutting-edge research techniques like DFT modeling and experimental validation using advanced analytical tools such as NMR spectroscopy and X-ray crystallography, we can expect even more innovative uses for this remarkable class of molecules.